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Compound of Interest

Compound Name: Tiafenacil

Cat. No.: B1428544 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on selecting the appropriate adjuvants to enhance the efficacy of

the herbicide tiafenacil. The information is presented in a question-and-answer format to

address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: Is an adjuvant necessary when using tiafenacil?

Yes, for optimal performance, it is highly recommended to use an adjuvant with tiafenacil.
Product labels for tiafenacil formulations, such as TIAFENACIL 70WG, state that a methylated

seed oil/crop oil concentrate (MSO/COC) or a nonionic surfactant (NIS) must be used to avoid

reduced performance[1][2]. A study on various weed species in a non-cropped land setting also

demonstrated that the addition of an adjuvant significantly improved the bio-efficacy of

tiafenacil 70 WG in reducing total weed count and dry weight[3].

Q2: What types of adjuvants are recommended for use with tiafenacil?

The most commonly recommended adjuvants for tiafenacil are:

Methylated Seed Oils (MSO): Often preferred for their ability to enhance herbicide

penetration through the waxy cuticle of weed leaves[4][5].
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Crop Oil Concentrates (COC): A mixture of petroleum-based oil and surfactants that also

aids in herbicide absorption.

Non-ionic Surfactants (NIS): These adjuvants reduce the surface tension of the spray

droplets, allowing for better spreading and coverage on the leaf surface.

Some labels also permit the addition of an ammonium nitrogen fertilizer, such as urea

ammonium nitrate (UAN) or ammonium sulfate (AMS), to the spray solution.

Q3: How do I choose between MSO, COC, and NIS?

The choice of adjuvant can depend on the target weed species and environmental conditions.

While direct comparative studies for tiafenacil are limited, research on saflufenacil, a similar

protoporphyrinogen oxidase (PPO)-inhibiting herbicide, showed that MSO provided the

greatest enhancement of weed control, followed by COC, and then NIS. For difficult-to-control

weeds with a thick, waxy cuticle, an MSO or COC is generally recommended over an NIS due

to their penetrative properties.

Q4: Can using the wrong adjuvant reduce tiafenacil's effectiveness?

Yes, inadequate adjuvant selection can lead to suboptimal weed control. Using tiafenacil
without a recommended adjuvant will likely result in reduced performance. Furthermore, while

MSO and COC can enhance efficacy, they may also increase the potential for crop injury under

certain conditions if not used according to label directions.
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Issue Possible Cause Recommended Solution

Poor control of waxy or hairy

weed species.

Insufficient penetration of the

herbicide through the leaf

cuticle.

Switch from a non-ionic

surfactant (NIS) to a

methylated seed oil (MSO) or

crop oil concentrate (COC).

MSOs are particularly effective

at penetrating waxy leaf

surfaces. Ensure the

recommended rate of the

adjuvant is used.

Reduced efficacy under dry or

cool conditions.

Slower weed growth and

thicker leaf cuticles can reduce

herbicide uptake.

Use an MSO or COC to

maximize penetration. The

addition of a nitrogen fertilizer

like ammonium sulfate (AMS)

can also sometimes improve

uptake in stressful conditions.

Inconsistent weed control

across the treated area.
Poor spray coverage.

Ensure the use of an

appropriate surfactant, such as

an NIS, to improve the

spreading of spray droplets on

the leaf surface. Also, check

spray volume and nozzle

selection to ensure adequate

coverage.

Tiafenacil performance is lower

than expected, even with an

adjuvant.

The adjuvant rate may be too

low, or the wrong type of

adjuvant was used for the

target weed.

Review the product label for

the recommended adjuvant

and its use rate. For tough-to-

control weeds, consider using

an MSO at the higher end of

its recommended rate.

Data on Adjuvant Performance with Tiafenacil and
Similar Herbicides
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The following tables summarize quantitative data on the effect of adjuvants on the performance

of tiafenacil and the structurally similar PPO-inhibiting herbicide, saflufenacil.

Table 1: Efficacy of Tiafenacil with Methylated Seed Oil (MSO) on Glyphosate-Resistant

Horseweed

Tiafenacil Rate (g
ai/ha)

Adjuvant Weed Species
Control (%) at 8
Weeks After
Application

25 MSO (1% v/v)

Glyphosate-Resistant

Horseweed (Conyza

canadensis)

55

50 MSO (1% v/v)

Glyphosate-Resistant

Horseweed (Conyza

canadensis)

61

Source: Adapted from a 2021 study on glyphosate-resistant horseweed control in soybean.

Table 2: Comparative Efficacy of Adjuvants with Saflufenacil (a PPO-inhibitor similar to

Tiafenacil) on Field Bindweed
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Adjuvant Adjuvant Rate Weed Species
Saflufenacil Rate
for 90% Control
(ED₉₀ in g/ha)

None N/A

Field Bindweed

(Convolvulus

arvensis)

71

Non-ionic Surfactant

(NIS)
Not Specified

Field Bindweed

(Convolvulus

arvensis)

20

Crop Oil Concentrate

(COC)
Not Specified

Field Bindweed

(Convolvulus

arvensis)

11

Methylated Seed Oil

(MSO)
Not Specified

Field Bindweed

(Convolvulus

arvensis)

7

Note: This data is for saflufenacil and serves as a proxy to demonstrate the relative

performance of different adjuvant types with a PPO-inhibiting herbicide.

Experimental Protocols
Protocol 1: Evaluation of Tiafenacil Efficacy on Glyphosate-Resistant Horseweed

Objective: To determine the effective dose of tiafenacil for the control of glyphosate-resistant

horseweed.

Experimental Design: Field trials were conducted in commercial soybean fields with

confirmed glyphosate-resistant horseweed. A randomized complete block design with four

replications was used.

Plot Size: Not specified in the available literature.

Herbicide Application: Tiafenacil was applied at rates of 25 and 50 g ai/ha. All treatments

included methylated seed oil (MSO) at a rate of 1% v/v.
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Data Collection: Weed control was visually assessed at 2, 4, and 8 weeks after application.

Weed density and biomass were also measured.

Statistical Analysis: Data were subjected to analysis of variance (ANOVA), and means were

separated using an appropriate statistical test (e.g., Tukey-Kramer).

Source: Based on the methodology described in a 2021 study on tiafenacil efficacy.

Protocol 2: Comparative Study of Adjuvants with a PPO-Inhibiting Herbicide (Saflufenacil)

Objective: To determine the dose-response curves of saflufenacil with several adjuvants for

broadleaf weed control.

Experimental Design: Field experiments were conducted with a randomized complete block

design.

Plot Size: Not specified in the available literature.

Herbicide Application: Saflufenacil was applied at various rates alone and in combination

with a non-ionic surfactant (NIS), crop oil concentrate (COC), or methylated seed oil (MSO).

Data Collection: Weed control was visually assessed at specified intervals after treatment

(e.g., 28 days).

Statistical Analysis: Dose-response curves were generated using a log-logistic model to

determine the effective dose for 90% weed control (ED₉₀).

Note: This protocol is based on a study conducted with saflufenacil and is provided as a

representative methodology for comparing adjuvant efficacy.
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Caption: Workflow for selecting an appropriate adjuvant for tiafenacil.
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Caption: Simplified signaling pathway of tiafenacil's mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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